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Compound of Interest

Compound Name: 1,2,4-Trichlorobenzene

CAS No.: 63697-18-7

Cat. No.: B7766717

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,2,4-
Trichlorobenzene (TCB), tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical to ensure personnel safety and

environmental protection. 1,2,4-Trichlorobenzene is harmful if swallowed, causes skin and

eye irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting

effects.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all safety precautions have been read

and understood.[1] Always handle 1,2,4-Trichlorobenzene in a well-ventilated area, such as a

chemical fume hood.[1] Emergency eye wash fountains and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1][3]

Required Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[1]

Eye and Face Protection: Use chemical goggles or safety glasses and a face shield.[1]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][4]

Respiratory Protection: In case of inadequate ventilation or potential for inhalation of vapors,

wear appropriate respiratory protection.[1]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative data and regulatory thresholds relevant to the

handling and disposal of 1,2,4-Trichlorobenzene. This substance is regulated as a hazardous

waste and a hazardous air pollutant.[3][5]
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Parameter Value
Regulatory
Context/Significance

CAS Number 120-82-1
Unique identifier for the

chemical substance.[1]

UN Number 2321

United Nations number for

transport of dangerous goods.

[1]

Hazard Class 6.1 (Toxic)
DOT hazard classification for

transport.[5]

CERCLA Reportable Quantity

(RQ)
100 lbs (45.4 kg)

Spills exceeding this amount

must be reported to the

appropriate federal authorities

(EPA).[5]

OSHA Permissible Exposure

Limit (PEL)

Ceiling Limit: 5 ppm (40

mg/m³)

The concentration that should

not be exceeded during any

part of the working exposure.

[6]

Aquatic Toxicity (Daphnia

magna)
EC50: 1.4 - 2.7 mg/L (48h)

Concentration causing an

effect in 50% of the test

population, indicating high

toxicity to aquatic life.[1]

Aquatic Toxicity (Fish -

Pimephales promelas)
LC50: 1.67 - 4.34 mg/L (96h)

Concentration lethal to 50% of

the test population.[1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection, storage, and disposal

of 1,2,4-Trichlorobenzene waste.

Experimental Protocol: Waste Collection and Storage
Segregation: Do not mix 1,2,4-Trichlorobenzene waste with other waste streams.[7] Keep it

in its original, properly labeled container whenever possible.[7]
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Containerization: If the original container is not viable, use a suitable, tightly sealed, and

properly labeled hazardous waste container. Containers must be kept closed when not in

use.[1][7]

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"1,2,4-Trichlorobenzene," and the associated hazards (e.g., "Toxic," "Environmental

Hazard").

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

hazardous waste accumulation area.[1][7] Storage must be away from incompatible

materials such as strong oxidizing agents, acids, and steam.[3][7]

Operational Plan: Spill Management
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][3]

Ventilate: Ensure the area is well-ventilated.[1]

Control Ignition Sources: Remove all sources of ignition from the area.[3][4]

Containment & Cleanup:

For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth.[3] Do not use combustible materials.

Carefully sweep or shovel the absorbed material into a suitable, sealed container for

disposal.[1]

For large spills, dike the area to contain the spread if it can be done safely.[1]

Decontamination: Wash the spill area thoroughly after cleanup is complete.[3] A 60-70%

ethanol solution followed by a soap and water wash is recommended for surfaces.[4]

Disposal of Cleanup Materials: All contaminated materials, including absorbent and personal

protective equipment, must be sealed in a vapor-tight plastic bag and disposed of as
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hazardous waste.[4]

Disposal Plan: Final Disposition
1,2,4-Trichlorobenzene must be disposed of as a hazardous waste in accordance with all

local, state, and federal regulations.[3][7]

Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through

a licensed hazardous waste disposal company.[7]

Recommended Disposal Method: The preferred method of disposal is high-temperature

incineration at an authorized facility equipped with an afterburner and an acid scrubber to

neutralize the hazardous decomposition products (e.g., halo acids).[1][7]

Documentation: Maintain all records and documentation related to the disposal process as

required by your institution and regulatory agencies.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1,2,4-Trichlorobenzene.
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1,2,4-Trichlorobenzene Disposal Workflow

Start: Generation of
1,2,4-TCB Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
Do NOT mix with other chemicals

Step 3: Use a Labeled,
Sealed Hazardous Waste Container

Step 4: Store in Designated
Cool, Dry, Ventilated Area

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Control Ignition Sources
3. Absorb & Contain
4. Decontaminate

Yes

Step 5: Arrange for Pickup
by Licensed Disposal Contractor

No

Contain & Store
Cleanup Debris

Step 6: Final Disposal via
High-Temperature Incineration

End: Disposal Complete
& Documented

Click to download full resolution via product page

Caption: Disposal workflow for 1,2,4-Trichlorobenzene from generation to final disposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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